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Compound of Interest

Compound Name: sodium;formic acid

CAS No.: 71029-85-1

Cat. No.: B12643565

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of sodium formate in various

solvents. The document presents quantitative data in a structured format, details common

experimental protocols for solubility determination, and includes a visual representation of the

experimental workflow, designed to be a vital resource for laboratory and development settings.

Introduction
Sodium formate (HCOONa) is the sodium salt of formic acid. It appears as a white, slightly

hygroscopic crystalline powder.[1][2] Its solubility is a critical parameter in a wide range of

applications, including its use as a buffering agent, a de-icing agent, in the leather tanning and

textile dyeing industries, and as a raw material in the production of formic acid and oxalic acid.

[3][4] For drug development professionals, understanding the solubility of this excipient in

different solvent systems is fundamental for formulation, stabilization, and delivery. This guide

details the solubility characteristics of sodium formate across various common solvents.
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The solubility of sodium formate is highly dependent on the solvent's polarity and the

temperature. It is very soluble in polar solvents like water and glycerol, slightly soluble in

alcohols, and insoluble in non-polar solvents like ether.[1][2][5]

Solubility in Aqueous Systems
Sodium formate exhibits excellent solubility in water, which increases significantly with

temperature.[6][7] This is due to the strong ion-dipole interactions between the sodium (Na+)

and formate (HCOO-) ions and the polar water molecules.[6]

Table 1: Solubility of Sodium Formate in Water at Various Temperatures

Temperature (°C) Solubility (g / 100 g H₂O)

-20 29.53[8]

0 43.82[1][8][9][10]

10 62.5[1]

15 72.06[8]

20 81.2[1]

20 97.2[8][9][10][11]

30 102[1]

40 108[1]

54 116.45[8]

60 122[1]

80 138[1]

90 147[1]

100 160[1][8][9][10]

Note: Discrepancies in data (e.g., at 20°C) may arise from different experimental

methodologies and purity of materials across various studies.
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Solubility in Organic and Other Solvents
Sodium formate's solubility is generally limited in organic solvents, decreasing with the

solvent's polarity.[6]

Table 2: Solubility of Sodium Formate in Various Non-Aqueous Solvents

Solvent Temperature (°C)
Solubility (g / 100 g
Solvent)

Notes

Glycerol - Soluble[1][2][5][9]

Quantitative data not

specified, but

generally high.

Methanol 15 3.52[8]
Slightly soluble.[1][2]

[3]

66.6 3.68[8][12]

Ethanol -
Slightly Soluble[1][2]

[3][5]

Also reported as

soluble.[10]

Formic Acid 25.5 42.1[8] Soluble.[9][10]

85 75.72[8]

Acetic Acid 25 13.49[8]

53 25.17[8]

100 60.18[8]

Diethyl Ether -
Insoluble[1][2][3][5][9]

[13]

Acetone - Insoluble[8]

Dimethylformamide 25 0.03[8]

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry. The

following outlines a generalized protocol for the isothermal saturation method, a common and
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reliable technique for determining the solubility of a solid like sodium formate in a liquid solvent.

[12][14][15]

Isothermal Saturation Method
This method involves creating a saturated solution at a constant temperature and then

determining the concentration of the solute in that solution.

I. Materials and Apparatus:

Sodium Formate (solute) of known purity

Solvent of interest

Thermostatic water bath or incubator capable of maintaining temperature ±0.1°C

Sealable glass vials or flasks

Magnetic stirrer and stir bars or a mechanical shaker

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Drying oven

Evaporating dish or china dish[14]

II. Procedure:

Preparation: An excess amount of sodium formate is added to a known volume or mass of

the solvent in a sealable flask. Adding excess solid ensures that the solution becomes

saturated.[15]

Equilibration: The flask is sealed to prevent solvent evaporation and placed in the

thermostatic bath set to the desired temperature. The mixture is agitated continuously (e.g.,
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using a magnetic stirrer) for a prolonged period (typically 24-72 hours) to ensure equilibrium

is reached.

Phase Separation: Once equilibrium is achieved, agitation is stopped, and the mixture is left

undisturbed in the thermostatic bath to allow the excess, undissolved solid to settle.

Sample Withdrawal: A sample of the clear, supernatant liquid is carefully withdrawn using a

pre-heated or temperature-equilibrated syringe. A syringe filter is immediately attached to

remove any suspended solid particles. This step is critical to avoid including undissolved

solute in the analysis.

Quantification (Gravimetric Method): a. A clean, dry evaporating dish is weighed accurately

on an analytical balance.[14] b. A known mass or volume of the clear filtrate (the saturated

solution) is transferred to the weighed dish.[14] c. The solvent is evaporated by heating the

dish gently in a drying oven until a constant weight of the dry solid (sodium formate) is

achieved.[14] d. The dish containing the dry residue is cooled in a desiccator and weighed

again.

Calculation: The solubility is calculated as the mass of the dissolved solid per mass of the

solvent.

Solubility ( g/100 g solvent) = [(Mass of dish + residue) - (Mass of dish)] / [(Mass of saturated

solution) - (Mass of residue)] x 100

Visualization of Experimental Workflow
The following diagram illustrates the logical steps of the Isothermal Saturation method for

determining solubility.
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Workflow for Isothermal Solubility Determination

1. Preparation
Add excess solute to a

known amount of solvent.

2. Equilibration
Seal and agitate mixture in a

thermostatic bath at constant T.

3. Sedimentation
Cease agitation and allow
undissolved solid to settle.

4. Sampling & Filtration
Withdraw supernatant and filter to

remove suspended solids.

5. Analysis (Gravimetric)
Weigh a known amount of the

saturated solution.

6. Evaporation
Evaporate solvent to isolate

the dissolved solute.

7. Final Weighing
Weigh the dry solute residue.

8. Calculation
Determine solubility from the
mass of solute and solvent.

Click to download full resolution via product page

Caption: Isothermal Saturation Method Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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